Cas no 1261907-25-8 (2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid)

• Product Name: 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid
• CAS No: 1261907-25-8
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• MDL: MFCD18317945
• CID: 2762648
• PubChem ID: 53223867
• Update Time: 2025-08-05

2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30687904
• MFCD18317945
• 2-[5-(Methoxycarbonyl)thiophen-3-yl]pyridine-3-carboxylic acid
• 2-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
• 2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
• 1261907-25-8
• 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

• MDL： MFCD18317945
• Inchi： 1S/C12H9NO4S/c1-17-12(16)9-5-7(6-18-9)10-8(11(14)15)3-2-4-13-10/h2-6H,1H3,(H,14,15)
• InChI Key： FMUDISJYGBCYJQ-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 263.02522894Da
• Monoisotopic Mass: 263.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

Professional Introduction to Compound with CAS No. 1261907-25-8 and Product Name: 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

The compound with the CAS number 1261907-25-8 and the product name 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular architecture of this compound integrates a thiophene ring with a nicotinic acid moiety, which is a well-known pharmacophore in medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both thiophene and nicotinic acid functionalities. These structures are particularly intriguing because they combine the bioisosteric properties of thiophene derivatives with the cholinergic activity of nicotinic acid. The methoxycarbonyl group attached to the thiophene ring further enhances the compound's reactivity and binding affinity, making it a promising candidate for further exploration in medicinal chemistry.

Current research in this domain has highlighted the therapeutic potential of such compounds in addressing neurological disorders. Studies have demonstrated that derivatives of nicotinic acid exhibit significant effects on nicotinic acetylcholine receptors (nAChRs), which are pivotal in modulating cognitive functions, pain perception, and autonomic nervous system regulation. The presence of the thiophen-3-YL moiety in 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid introduces additional binding sites that can be exploited for designing more selective and potent ligands.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for developing novel therapeutic agents. The structural features of 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, alterations to the methoxycarbonyl group or the thiophene ring can influence the compound's solubility, metabolic stability, and target specificity. These attributes make it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to nAChRs with high affinity. This finding is particularly significant given the increasing evidence linking dysregulation of nAChRs to various neurological conditions, including Alzheimer's disease, Parkinson's disease, and schizophrenia. The ability of this compound to modulate nAChR activity suggests its potential as a therapeutic agent for these disorders.

Furthermore, the incorporation of the nicotinic acid moiety into the molecular structure underscores its relevance in modern drug design. Nicotinic acid derivatives have been extensively studied for their cardiovascular benefits, such as cholesterol-lowering effects and improved blood flow. However, recent research has expanded their therapeutic scope to include anti-inflammatory and neuroprotective properties. The unique combination of structural elements in 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid positions it as a versatile tool for exploring new therapeutic avenues.

The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists who continuously push the boundaries of molecular construction. The use of advanced synthetic techniques has enabled the precise assembly of complex structures like 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid, which would have been challenging to achieve just a few decades ago. These advancements underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in driving innovation in drug discovery.

In conclusion, 2-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid, identified by CAS No. 1261907-25-8, is a promising compound with significant implications for pharmaceutical research and development. Its unique structural features and potential applications in treating neurological disorders make it a valuable asset in modern drug design. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping future treatments for various diseases.